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molecular formula C12H10OS B1400027 2-(5-Methylthiophen-3-yl)benzaldehyde CAS No. 1033804-73-7

2-(5-Methylthiophen-3-yl)benzaldehyde

Cat. No. B1400027
CAS RN: 1033804-73-7
M. Wt: 202.27 g/mol
InChI Key: LDKYZJMBTBCFDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08772482B2

Procedure details

In a microwave vial, 4-bromo-2-methyl-thiophene (653 mg, 3.69 mmol), 2-formyl phenylboronic acid (500 mg, 3.36 mmol) and 7 ml of actonitrile were mixed. 6.7 ml of 1N aqueous sodium carbonate was added to above solution, followed by 5 mole percent of dichlorobis(triphenylphosphine)-palladium(II). The reaction vessel was sealed and heated at 150° C. for 5 minutes with microwave irradiation. After cooling, 50 ml of ethyl acetate was added, the organic layer was separated, washed with water, dried with sodium sulfate, the organic solvent was evaporated and the residue was purified by ISCO to give 550 mg of 2-(5-methyl-thiophen-3-yl)benzaldehyde, yield 81%.
Name
4-bromo-2-methyl-thiophene
Quantity
653 mg
Type
reactant
Reaction Step One
Name
2-formyl phenylboronic acid
Quantity
500 mg
Type
reactant
Reaction Step One
Name
actonitrile
Quantity
7 mL
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
6.7 mL
Type
reactant
Reaction Step Two
Name
dichlorobis(triphenylphosphine)-palladium(II)
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
2-(5-methyl-thiophen-3-yl)benzaldehyde
Yield
81%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[C:4]([CH3:7])[S:5][CH:6]=1.[CH:8]([C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1B(O)O)=[O:9].C(#N)C.C(=O)([O-])[O-].[Na+].[Na+]>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C(OCC)(=O)C>[CH3:7][C:4]1[S:5][CH:6]=[C:2]([C:11]2[CH:12]=[CH:13][CH:14]=[CH:15][C:10]=2[CH:8]=[O:9])[CH:3]=1 |f:3.4.5,^1:30,49|

Inputs

Step One
Name
4-bromo-2-methyl-thiophene
Quantity
653 mg
Type
reactant
Smiles
BrC=1C=C(SC1)C
Name
2-formyl phenylboronic acid
Quantity
500 mg
Type
reactant
Smiles
C(=O)C1=C(C=CC=C1)B(O)O
Name
actonitrile
Quantity
7 mL
Type
reactant
Smiles
C(C)#N
Step Two
Name
sodium carbonate
Quantity
6.7 mL
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Step Three
Name
dichlorobis(triphenylphosphine)-palladium(II)
Quantity
0 (± 1) mol
Type
catalyst
Smiles
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
Step Four
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction vessel was sealed
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with sodium sulfate
CUSTOM
Type
CUSTOM
Details
the organic solvent was evaporated
CUSTOM
Type
CUSTOM
Details
the residue was purified by ISCO

Outcomes

Product
Name
2-(5-methyl-thiophen-3-yl)benzaldehyde
Type
product
Smiles
CC1=CC(=CS1)C1=C(C=O)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 550 mg
YIELD: PERCENTYIELD 81%
YIELD: CALCULATEDPERCENTYIELD 80.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.